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Compound of Interest

Compound Name: Chloramphenicol-d5-2

Cat. No.: B15560190

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and scientific applications of the deuterated internal standard, Chloramphenicol-d5. This
document is intended to serve as a valuable resource for researchers, scientists, and drug
development professionals utilizing mass spectrometry-based quantitative analysis.

Introduction to Chloramphenicol-d5

Chloramphenicol-d5 is a stable isotope-labeled version of the broad-spectrum antibiotic
chloramphenicol. The inclusion of five deuterium atoms provides a distinct mass shift, making it
an ideal internal standard for quantitative analysis by mass spectrometry (MS), particularly in
liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS) methods. Its primary application is to correct for variability during
sample preparation and analysis, thereby improving the accuracy and precision of analytical
results.

The most commonly available form of Chloramphenicol-d5 is specifically labeled as 2,2-
dichloro-N-[(1R,2R)-1-deuterio-1,3-dihydroxy-1-(2,3,5,6-tetradeuterio-4-nitrophenyl)propan-2-
ylJacetamide, with the CAS number 202480-68-0. This indicates that four deuterium atoms are
located on the phenyl ring and one is at the benzylic position. While some suppliers may list
"Chloramphenicol-d5-2," the readily available commercial product is the aforementioned

isomer.
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Commercial Suppliers and Availability

A number of reputable chemical suppliers offer Chloramphenicol-d5 for research purposes. The

following table summarizes the availability and specifications from various vendors. Please

note that pricing and stock status are subject to change and it is recommended to inquire

directly with the suppliers for the most current information.

. Product CAS Molecular . Available
Supplier Purity .
Name Number Formula Quantities
) Chloramphen C11H7DsCI2N N
Biosynth ) 202480-68-0 Not Specified 1 mg, 2 mg[1]
icol D5 205
Chloramphen
icol D5 )
56-75-7 C11H7DsCI2N N Inquire for
Clearsynth (phenyl-d4 Not Specified )
) (Unlabelled) 205 details[2]
acetamide-2-
d)
MedChemEx Chloramphen N 1 mg, 5 mg,
) 202480-68-0 Not Specified  99.90%
press icol-d5 10 mg[2]
Simson Chloramphen N N Custom
) 202480-68-0 Not Specified  Not Specified )
Pharma icol-D5 Synthesis[3]
Xcess Chloramphen C11H12CI2N2 5 Inquire for
o ) 202480-68-0 Not Specified )
Biosciences icol D5 Os details[4]
Chloramphen N N N Inquire for
Immunomart ) Not Specified  Not Specified  Not Specified )
icol-d5 details[5]
CymitQuimic Chloramphen C11H7DsCI2N N 1 mg, 5 mg[6]
, 202480-68-0 Not Specified
a icol-d5 205 [7]
LGC Chloramphen C11H7DsCI2N 1mg, 10
_ 202480-68-0 >95% (HPLC)
Standards icol-d5 205 mg[8]
United States  Chloramphen N C11H7DsCI2N Highly
] ) ) Not Specified N 1mg[9]
Biological icol-d5 205 Purified
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Experimental Protocols

Chloramphenicol-d5 is predominantly used as an internal standard in bioanalytical methods for
the quantification of chloramphenicol and other structurally related compounds, such as
thiamphenicol. Below are generalized experimental protocols for sample preparation and LC-
MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting chloramphenicol from biological matrices like plasma,
serum, or tissue homogenates.

Methodology:

e Aliquoting: Transfer 1.0 mL of the biological sample into a clean polypropylene centrifuge
tube.

 Internal Standard Spiking: Add a known concentration of Chloramphenicol-d5 solution to the
sample.

o Extraction Solvent Addition: Add 3.0 mL of ethyl acetate to the tube.
» Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and extraction.

o Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic
and aqueous layers.

o Supernatant Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a new
clean tube.

o Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen
gas.

o Reconstitution: Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS
analysis.
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Liquid-Liquid Extraction Analysis
1. Aliquot Sample 2. Spike with Chloramphenicol-d5 3. Add Ethyl Acetate 4. Vortex 5. Centrifuge 6. Transfer Supernatant 7. Evaporate to Dryness 8. Reconstitute gum g LC-MS/MS Analysis
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Correction for Variability

Analyte (e.g., Chloramphenicol) Internal Standard (Chloramphenicol-d5)

Sample Preparation

Calculate Peak Area Ratio
(Analyte / IS)

Accurate Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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